Cas no 2137144-18-2 (tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate
• CAS No: 2137144-18-2
• MF: C₁₄H₁₇Cl₂NO₃
• MW: 318.195682287216
• CID: 6108948
• PubChem ID: 165958833
• Update Time: 2025-06-15

tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(3,4-dichlorophenyl)-3-oxopropyl]carbamate
• 2137144-18-2
• EN300-1163704

• Inchi： 1S/C14H17Cl2NO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-10(15)11(16)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： PDQFMKRDMYPCCG-LBPRGKRZSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 317.0585488g/mol
• Monoisotopic Mass: 317.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate (CAS No. 2137144-18-2)

Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2137144-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl group and the presence of a chiral center at the (1S) configuration, make it a subject of considerable interest for synthetic chemists and biologists alike.

The (3,4-dichlorophenyl) moiety in the molecular structure contributes to the compound's electronic properties and potential interactions with biological targets. This aromatic ring system, modified by chlorine atoms at the 3rd and 4th positions, enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. Such structural attributes have led to extensive research into its pharmacological potential, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in pharmaceutical research. The (1S) configuration of the carbamate group in Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate aligns with this trend, as enantiopure intermediates are often preferred due to their improved efficacy and reduced side effects. The synthesis of such chiral compounds requires sophisticated methodologies, including asymmetric catalysis and chiral auxiliary-assisted reactions, which have been areas of active investigation.

One of the most compelling aspects of this compound is its potential role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Carbamates are known to serve as versatile building blocks in medicinal chemistry, often acting as pharmacophores or prodrugs. The structural motifs present in Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate suggest that it could be utilized in the development of drugs targeting various biological pathways, including enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting wet-lab experiments. Molecular docking studies have been employed to explore the interactions between this compound and potential biological targets such as enzymes and receptors. These virtual screening approaches have identified promising leads for further optimization and validation.

The synthesis of Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, protection-deprotection techniques, and chiral resolution methods. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is essential for characterizing the compound's structure and purity.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for compounds intended for pharmaceutical use. The production process must be rigorously controlled to minimize impurities and ensure consistency across batches. Documentation of every synthetic step is also essential for regulatory submissions.

The pharmacokinetic properties of Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate are another area of interest. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for therapeutic applications. In vitro studies have been conducted to assess these properties using relevant models.

In conclusion,Tert-butyl N-(1S)-1-(3,4-dichlorophenyl)-3-oxopropylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for its use in drug development, particularly in targeting complex diseases where enantiopure compounds offer distinct advantages over racemic mixtures.